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Compound of Interest

Compound Name: 3-Methoxy-2-nitropyridine

cat. No.: B1296613

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of 3-Methoxy-2-nitropyridine (CAS No. 20265-37-6). Adherence to
these guidelines is critical to ensure personal safety and proper laboratory practice.

Hazard Identification and Immediate Precautions

3-Methoxy-2-nitropyridine is a yellow crystalline solid that poses moderate toxicity risks.[1]
Acute exposure can cause skin, eye, and respiratory tract irritation.[1][2][3] The presence of a
nitro group suggests potential for mutagenic or carcinogenic effects with chronic exposure,
necessitating stringent handling procedures.[1]

Hazard Summary:

Hazard Statement GHS Classification Precautionary Code
Causes skin irritation Skin Irritation, Category 2 H315[2]
Causes serious eye irritation Eye Irritation, Category 2 H319[2]

) o Specific target organ toxicity —
May cause respiratory irritation ] H335[2]
single exposure, Category 3

Personal Protective Equipment (PPE)

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1296613?utm_src=pdf-interest
https://www.benchchem.com/product/b1296613?utm_src=pdf-body
https://www.benchchem.com/product/b1296613?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://www.dcfinechemicals.com/en/products/organic-synthesis/3-methoxy-2-nitropyridine-detail/
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://www.dcfinechemicals.com/en/products/organic-synthesis/3-methoxy-2-nitropyridine-detail/
https://www.dcfinechemicals.com/en/products/organic-synthesis/3-methoxy-2-nitropyridine-detail/
https://www.dcfinechemicals.com/en/products/organic-synthesis/3-methoxy-2-nitropyridine-detail/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

The following PPE is mandatory when handling 3-Methoxy-2-nitropyridine to minimize

exposure.

PPE Category

Specification

Rationale

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile)

Prevents skin contact and
irritation.[1][3]

Eye and Face Protection

Chemical safety goggles or a
face shield worn with safety

glasses

Protects against dust particles

and chemical splashes.[1][3]

Respiratory Protection

NIOSH-approved N95 dust

mask or higher

Minimizes inhalation of dust
and potential respiratory
irritation. To be used in a well-

ventilated area or fume hood.

[1]

Body Protection

Laboratory coat or protective

clothing

Provides a barrier against
accidental spills and
contamination of personal
clothing.[1][3]

Step-by-Step Handling Protocol

This workflow outlines the procedural steps for the safe handling of 3-Methoxy-2-nitropyridine

from preparation to disposal.
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Safe Handling Workflow for 3-Methoxy-2-nitropyridine

Preparation

Don Appropriate PPE

Prepare Well-Ventilated Workspace (Fume Hood)

Gather All Necessary Equipment and Reagents

1
Har*ling

Weigh Solid in a Contained Manner

Transfer Chemical Carefully to Reaction Vessel

Perform Experimental Procedure

Post-HandIing‘& Cleanup
A

Decontaminate Glassware and Surfaces

Waste Management
\ 4
Doff PPE Correctly Collect Liquid Waste (including first rinse) in a Labeled, Sealed Container Collect Solid Waste in a Labeled, Sealed Container
\ 4
Wash Hands Thoroughly Transfer to Approved Waste Disposal Plant

Click to download full resolution via product page

Safe handling workflow for 3-Methoxy-2-nitropyridine.
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Storage and Disposal Plan

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2][3][4]

Keep away from sources of light and moisture.[1]

Isolate from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and reactive metals.[1][3]

The storage area should be secured and locked.[1][3]

Disposal:

All waste, including contaminated consumables and the chemical itself, must be treated as
hazardous waste.

» Collect solid waste and sweepings into a suitable, labeled, and sealed container for disposal.

[3]
o Dispose of all waste materials through an approved waste disposal company.[3]

o Empty Containers: The first rinse of any container that held 3-Methoxy-2-nitropyridine must
be collected and disposed of as hazardous waste.[5]

Emergency Procedures
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Exposure Route First Aid Measures

Immediately wash the affected area with plenty
of soap and water.[1][3] If skin irritation persists,

Skin Contact seek medical attention.[1][2][3] Contaminated
clothing should be removed and washed before
reuse.[1][3]

Rinse cautiously with water for several minutes.
[3] If wearing contact lenses, remove them if it is

Eye Contact easy to do so and continue rinsing.[3] If eye
irritation persists, seek immediate medical
attention.[1][3]

Move the individual to fresh air and ensure they
) are in a position comfortable for breathing.[1][3]
Inhalation )
If the person feels unwell, call a poison center or

doctor.[1][2][3]

Do not induce vomiting. Clean the mouth with
Ingestion water and then drink plenty of water.[3] Seek

medical attention if symptoms occur.[3]

For small spills, carefully sweep up the solid
Soil material, avoiding dust generation, and place it
piiis : . . .
in a suitable, sealed container for disposal.[3]

Ensure the area is well-ventilated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Page loading... [wap.guidechem.com]

e 2. dcfinechemicals.com [dcfinechemicals.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://www.dcfinechemicals.com/en/products/organic-synthesis/3-methoxy-2-nitropyridine-detail/
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://www.dcfinechemicals.com/en/products/organic-synthesis/3-methoxy-2-nitropyridine-detail/
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH3367614&productDescription=3-METHOXY-2-NTROPYRIDN+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1296613?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/3-methoxy-2-nitropyridine-dic20124.html
https://www.dcfinechemicals.com/en/products/organic-synthesis/3-methoxy-2-nitropyridine-detail/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296613?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

3. fishersci.com [fishersci.com]

4. 3-Methoxy-2-nitropyridine Supplier & Manufacturer in China | Properties, Applications,
Safety Data | High-Purity Bulk Chemicals [pipzine-chem.com]

5. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 3-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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